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Compound of Interest

Compound Name: WZ4002

Cat. No.: B611997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation of WZ4002 stock

solutions for use in cell culture experiments. WZ4002 is a potent and irreversible mutant-

selective epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor, particularly

effective against cancers harboring EGFR T790M or L858R mutations.[1][2] Accurate

preparation of stock solutions is critical for obtaining reliable and reproducible experimental

results.

Chemical and Physical Properties of WZ4002
A summary of the key quantitative data for WZ4002 is presented in the table below for easy

reference.
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Property Value Source(s)

Molecular Weight (M.Wt) 494.98 g/mol [3]

Chemical Formula C₂₅H₂₇ClN₆O₃ [3]

CAS Number 1213269-23-8 [3]

Purity ≥98% [3]

Appearance Light yellow to yellow solid [4]

Solubility in DMSO Soluble up to 10 mM [2][3]

Storage Conditions (Powder) -20°C for up to 3 years [4]

Storage Conditions (Stock

Solution)

-20°C for up to 1 year, or -80°C

for up to 2 years
[4]

Mechanism of Action and Signaling Pathway
WZ4002 is a third-generation EGFR inhibitor that selectively targets mutant forms of EGFR,

including the T790M resistance mutation.[5] It acts as an irreversible inhibitor by covalently

binding to a cysteine residue (Cys797) in the ATP-binding site of the mutant EGFR kinase

domain.[6][7] This binding blocks the ATP-dependent autophosphorylation of the receptor,

thereby inhibiting downstream signaling cascades crucial for cell proliferation and survival, such

as the PI3K/Akt and Ras/Raf/MEK/ERK pathways.[2][3][6] WZ4002 shows significantly less

activity against wild-type EGFR, which can reduce the side effects commonly associated with

non-selective EGFR inhibitors.[6]

Below is a diagram illustrating the EGFR signaling pathway and the point of inhibition by

WZ4002.
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Click to download full resolution via product page

WZ4002 inhibits mutant EGFR, blocking downstream signaling.

Experimental Protocols
Protocol 1: Preparation of a 10 mM WZ4002 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of WZ4002 in Dimethyl

Sulfoxide (DMSO).

Materials:

WZ4002 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing WZ4002: On a calibrated analytical balance, carefully weigh out 4.95 mg of

WZ4002 powder and transfer it to a sterile microcentrifuge tube.

Note: To prepare other volumes, use the following formula: Mass (mg) = 10 mM * Volume

(L) * 494.98 g/mol .

Adding DMSO: Add 1 mL of anhydrous/sterile DMSO to the microcentrifuge tube containing

the WZ4002 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the powder is

completely dissolved. A clear solution should be obtained. Gentle warming to 37°C or brief
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sonication can aid in dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the 10 mM stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C, protected from light. Properly stored stock

solutions are stable for at least one to two years.[4]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the 10 mM WZ4002 stock solution to the desired final

concentration in cell culture medium.

Materials:

10 mM WZ4002 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes or plates

Pipettes and sterile filter tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM WZ4002 stock solution at room

temperature.

Serial Dilution (Recommended): To ensure accurate final concentrations and minimize

precipitation, it is recommended to perform serial dilutions. For example, to achieve a 10 µM

working solution from a 10 mM stock, you can perform a 1:100 dilution followed by a 1:10

dilution in cell culture medium.

Direct Dilution (for higher concentrations): For direct dilution, add the required volume of the

10 mM stock solution to the pre-warmed cell culture medium. For instance, to make 10 mL of

a 10 µM working solution, add 10 µL of the 10 mM stock solution to 10 mL of medium.
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Mixing: Gently mix the working solution by pipetting up and down or by gentle swirling of the

culture plate/flask. Avoid vigorous shaking to prevent cell damage.

Final DMSO Concentration: It is crucial to maintain a final DMSO concentration in the cell

culture medium below 0.5% (v/v) to avoid solvent-induced cytotoxicity. A vehicle control

(medium with the same final concentration of DMSO without WZ4002) should always be

included in experiments.

Use Immediately: Prepared working solutions of WZ4002 in aqueous media should be used

immediately and not stored for long periods.

Below is a workflow diagram for the preparation of WZ4002 stock and working solutions.
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Workflow for preparing WZ4002 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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